Cas no 2171266-49-0 ((2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid
• CAS No: 2171266-49-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6069489
• PubChem ID: 165483796
• Update Time: 2025-06-13

(2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid
• EN300-1488450
• 2171266-49-0
• (2S)-4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O6/c27-21(23(29)30)12-14-25-22(28)11-5-6-13-26-24(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21,27H,5-6,11-15H2,(H,25,28)(H,26,31)(H,29,30)/t21-/m0/s1
• InChI Key： BNTADTSZFIDFES-NRFANRHFSA-N
• SMILES： O(C(NCCCCC(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid

Comprehensive Overview of (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid (CAS No. 2171266-49-0)

The compound (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid (CAS No. 2171266-49-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a hydroxybutanoic acid moiety, makes it invaluable in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers and pharmaceutical developers frequently search for this compound due to its role in creating bioactive peptides and therapeutic agents targeting metabolic and inflammatory pathways.

In recent years, the demand for Fmoc-protected building blocks like (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid has surged, driven by advancements in precision medicine and peptide-based therapeutics. Its CAS No. 2171266-49-0 is often referenced in studies exploring peptide modifications and biomaterial engineering. The compound’s hydrophilic properties and compatibility with automated synthesizers further enhance its utility in high-throughput screening and combinatorial chemistry.

One of the most searched questions related to this compound is: "How does Fmoc protection improve peptide synthesis efficiency?" The answer lies in the Fmoc group’s stability under basic conditions and its ease of removal, which minimizes side reactions. Additionally, the hydroxybutanoic acid segment introduces polar functionality, enabling better solubility and interaction with biological targets. This aligns with the growing interest in peptide-drug conjugates and targeted delivery systems, where CAS No. 2171266-49-0 serves as a critical intermediate.

Another trending topic is the application of (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid in neuroscience research. Its structural features are being investigated for modulating neurotransmitter receptors and neuroprotective pathways. The compound’s chiral center (2S-configuration) is particularly significant for stereoselective synthesis, a key focus area in asymmetric catalysis and enzyme mimetics.

From an SEO perspective, terms like "Fmoc-amino acid derivatives", "peptide synthesis reagents", and "hydroxybutanoic acid applications" are highly relevant. The compound’s CAS No. 2171266-49-0 is frequently searched alongside "supplier", "protocols", and "MSDS", reflecting its industrial and academic demand. Its role in green chemistry initiatives—such as reducing waste in SPPS—also resonates with sustainability-driven research trends.

In summary, (2S)-4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybutanoic acid (CAS No. 2171266-49-0) is a versatile tool in modern chemical biology, bridging gaps between organic synthesis and biomedical innovation. Its design and applications continue to inspire breakthroughs in personalized therapeutics and material science, making it a staple in laboratories worldwide.